N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H14FNO2/c1-11-9-12(16)7-8-14(11)17-15(18)10-19-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: KNTGLPMCYNKORT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide, also known as FMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMPA belongs to the class of amides and is synthesized through a multi-step process involving various chemical reactions. In

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurobiology, and cardiovascular diseases. In cancer research, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, a programmed cell death mechanism. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In cardiovascular research, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has been shown to reduce blood pressure and improve heart function.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cellular processes. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide can alter the expression of genes involved in cell growth and survival, leading to the inhibition of cancer cell proliferation. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in various cellular processes, including cell proliferation and apoptosis.
Biochemical and Physiological Effects
N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide induces apoptosis by activating caspases, a family of proteins involved in the programmed cell death mechanism. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide also inhibits the activity of HDACs, leading to changes in gene expression and inhibition of cancer cell proliferation. In cardiovascular research, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has been shown to reduce blood pressure and improve heart function by inhibiting the activity of PKC.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has also been shown to have low toxicity in animal studies, making it a promising candidate for further research. However, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has some limitations in lab experiments. It has poor solubility in water, which can make it difficult to administer to animals. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide. One direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune diseases and infectious diseases. Another direction is to explore the use of N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide and to optimize its pharmacokinetic properties.
Conclusion
In conclusion, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method has been well-established, and it has been shown to have various biochemical and physiological effects. N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide has several advantages for lab experiments, but also some limitations that need to be addressed. Further research is needed to fully understand the mechanism of action of N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide and to explore its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide involves several chemical reactions. The starting material for the synthesis is 4-Fluoro-2-methylaniline, which undergoes diazotization to form the diazonium salt. This salt is then coupled with Phenoxyacetic acid to form the desired product, N-(4-fluoro-2-methylphenyl)-2-phenoxyacetamide. The purity of the synthesized compound can be improved by recrystallization.